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Compound of Interest

Compound Name:
Benzaldehyde, 2,6-dimethoxy-,

oxime

CAS No.: 174966-94-0

Cat. No.: B1333990

Get Quote

Experimental Protocol: Oximation of 2,6-
Dimethoxybenzaldehyde
Abstract
This Application Note details the synthetic protocol for the oximation of 2,6-

dimethoxybenzaldehyde to 2,6-dimethoxybenzaldehyde oxime (CAS 174966-94-0). This

transformation utilizes a condensation reaction with hydroxylamine hydrochloride in a buffered

ethanolic solution. The resulting oxime is a critical intermediate in the synthesis of bioactive

isoxazoles, nitriles, and serves as a directing group for palladium-catalyzed C-H activation. This

guide provides a robust, scalable methodology, mechanistic insights, and characterization

standards for drug development professionals.
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CAS Number: 174966-94-0[1][2][4][5]

Molecular Formula: C

H

NO

[4]

Molecular Weight: 181.19 g/mol [1]

Precursor: 2,6-Dimethoxybenzaldehyde (CAS 3392-97-0)[3][6]

Reaction Mechanism
The oximation proceeds via a nucleophilic addition-elimination pathway. The nitrogen atom of

hydroxylamine attacks the electrophilic carbonyl carbon of the aldehyde. The reaction is pH-

dependent:[7]

Low pH (<3): The amine is protonated (

), reducing nucleophilicity.

High pH (>10): The carbonyl group is less electrophilic due to lack of acid catalysis.

Optimal pH (4.5–5.0): Achieved using a sodium acetate buffer, ensuring sufficient free

hydroxylamine concentration while maintaining enough acidity to activate the carbonyl

oxygen.
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Caption: Nucleophilic addition-elimination mechanism for the conversion of aldehyde to oxime.

Materials & Equipment
Reagent/Material Grade/Purity Role

2,6-Dimethoxybenzaldehyde >98% Starting Material (Substrate)

Hydroxylamine Hydrochloride >99% Reagent (Amine source)

Sodium Acetate (Anhydrous) ACS Reagent Base/Buffer (Neutralizes HCl)

Ethanol (95% or Absolute) ACS Reagent Solvent

Deionized Water 18.2 MΩ Co-solvent

Dichloromethane (DCM) HPLC Grade Extraction Solvent

Sodium Sulfate (Anhydrous) Reagent Grade Drying Agent

Experimental Procedure (Standard Operating
Protocol)
Method A: Buffered Solution Phase Synthesis
(Recommended)
This method is preferred for high purity and scalability. It utilizes a sodium acetate buffer to

prevent the reaction mixture from becoming too acidic, which would inhibit the nucleophilic

attack.

Scale: 10.0 mmol (1.66 g of aldehyde)

Step-by-Step Protocol:
Preparation of Reagents:

In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2,6-

dimethoxybenzaldehyde (1.66 g, 10.0 mmol) in Ethanol (15 mL).

Note: If the aldehyde does not dissolve completely at room temperature, gently warm the

solution to 40°C.
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Preparation of Hydroxylamine Solution:

In a separate beaker, dissolve Hydroxylamine Hydrochloride (1.04 g, 15.0 mmol, 1.5

equiv) and Sodium Acetate (1.64 g, 20.0 mmol, 2.0 equiv) in Deionized Water (10 mL).

Critical Insight: The sodium acetate acts as a buffer. Without it, the release of HCl would

protonate the hydroxylamine, halting the reaction.

Reaction Initiation:

Add the aqueous hydroxylamine/acetate solution dropwise to the ethanolic aldehyde

solution over 5 minutes with vigorous stirring.

Attach a reflux condenser.

Reaction Incubation:

Heat the mixture to reflux (approx. 80°C) for 2–3 hours.

Monitoring: Monitor reaction progress via TLC (Mobile Phase: 30% Ethyl Acetate in

Hexanes). The starting aldehyde (

) should disappear, and a lower

spot (oxime) should appear.

Workup:

Allow the reaction mixture to cool to room temperature.

Remove the ethanol under reduced pressure (Rotary Evaporator) to leave an aqueous

suspension.

Add Water (20 mL) and cool the flask in an ice bath (0–4°C) for 30 minutes to induce

precipitation.

Isolation:
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If Solid Precipitates: Filter the white solid using a Buchner funnel. Wash with cold water (2

x 10 mL).

If Oiling Occurs: Extract the aqueous mixture with Dichloromethane (3 x 20 mL). Combine

organic layers, wash with Brine (20 mL), dry over anhydrous

, filter, and concentrate in vacuo.

Purification:

Recrystallize the crude solid from a mixture of Ethanol/Water (1:1).

Dry the crystals in a vacuum oven at 40°C for 4 hours.

Experimental Workflow Diagram
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Caption: Step-by-step workflow for the synthesis and isolation of 2,6-dimethoxybenzaldehyde

oxime.

Characterization & Quality Control
Physical Properties

Appearance: White to off-white crystalline solid.
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Melting Point: Expected range 115–120°C (Oximes typically exhibit higher melting points

than their parent aldehydes due to intermolecular hydrogen bonding). Note: Experimental

verification required as literature values vary by isomer.

Solubility: Soluble in Ethanol, Methanol, DMSO, DCM; insoluble in cold water.

NMR Spectroscopy (Expected Data)
The conversion is confirmed by the disappearance of the aldehyde proton and the appearance

of the oxime proton.

Nucleus
Shift (

ppm)
Multiplicity Assignment Notes

H NMR 10.45 Singlet CHO (Aldehyde)
Disappears in

product.

H NMR 8.10 – 8.40 Singlet CH=N (Oxime)
Diagnostic peak

for product.

H NMR 11.0 – 11.5 Broad Singlet N-OH

Exchangeable

with

.

H NMR 3.80 Singlet O-CH Methoxy groups

(6H).

H NMR 6.5 – 7.3 Multiplet Ar-H
Aromatic protons

(3H).

Isomerism (E/Z)
Benzaldoximes can exist as E (anti) or Z (syn) isomers.

Dominant Isomer: The E-isomer is generally thermodynamically favored.

Steric Influence: The 2,6-dimethoxy substitution pattern creates significant steric bulk, which

may influence the E/Z ratio. However, standard reflux conditions typically yield the
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thermodynamically stable isomer.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Yield
Incomplete reaction due to pH

drift.

Ensure Sodium Acetate is

added in excess (2.0 equiv).

Check pH is ~5.

Oily Product Product failed to crystallize.

Scratch the flask glass with a

rod or add a seed crystal. Cool

to -20°C overnight.

Impurity Spots on TLC
Beckmann Rearrangement

(side reaction).

Avoid excessive heating or

strong acidic workup.

Starting Material Remains
Steric hindrance of 2,6-

substituents.

Increase reaction time to 6

hours or use microwave

irradiation (100°C, 10 min).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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